Cas no 23469-28-5 (1,2,4-Triazin-3(2H)-one,5-amino-6-[(phenylmethyl)thio]-)

• Product Name: 1,2,4-Triazin-3(2H)-one,5-amino-6-[(phenylmethyl)thio]-
• CAS No: 23469-28-5
• MF: C₁₀H₁₀N₄OS
• MW: 234.277599811554
• CID: 280290
• PubChem ID: 273251
• Update Time: 2025-04-19

1,2,4-Triazin-3(2H)-one,5-amino-6-[(phenylmethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazin-3(2H)-one,5-amino-6-[(phenylmethyl)thio]-
• 3-benzylsulfanyl-5-(3,5-dimethyl-pyrazol-1-yl)-4-phenyl-4H-[1,2,4]triazole
• 5-amino-6-benzylsulfanyl-2H-[1,2,4]triazin-3-one
• 5-Benzylthio-3-< 3,5-dimethyl-pyrazol-1-yl> -4-phenyl-1,2,4-triazol
• 5-Benzylthio-6-azacytosin
• AC1M0P24
• BIM-0024932.P001
• CBMicro_024758
• CCG-11992
• ST042678
• 23469-28-5
• NSC118351
• 5-Amino-6-(benzylsulfanyl)-1,2,4-triazin-3-ol
• NSC-118351
• DTXSID90946145

• Inchi： 1S/C10H10N4OS/c11-8-9(13-14-10(15)12-8)16-6-7-4-2-1-3-5-7/h1-5H,6H2,(H3,11,12,14,15)
• InChI Key： QSBPOCJPVNFEFU-UHFFFAOYSA-N
• SMILES： S(C1C(N)=NC(NN=1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 234.0577
• Monoisotopic Mass: 234.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Density: 1.47
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.725
• PSA: 79.84
• LogP: 1.62060